Cas no 639-41-8 (crinamine)

• Product Name: crinamine
• CAS No: 639-41-8
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 506596
• PubChem ID: 73620
• Update Time: 2025-04-19

crinamine Chemical and Physical Properties

Names and Identifiers

• crinamine
• [5α,11R,13β,19α]-1,2-Didehydro-3α-methoxycrinan-11-ol
• 3H,6H-5,11b-Ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol,4,4a-dihydro-3-methoxy-, (3R,4aS,5S,11bS,12R)-
• Crinan-18-ol, 1,2-didehydro-3-methoxy-, (3.α.,5.β.,6.α.,17.α.,18R)-
• DTXSID701318712
• C08525
• CHEMBL516991
• 639-41-8
• (3alpha,5alpha,11R,13beta,19alpha)-1, 2-Didehydro-3-methoxycrinan-11-ol
• NSC 88421
• (1S,13S,15R,18R)-15-methoxy-5,7-dioxa-12-azapentacyclo[10.5.2.01,13.02,10.04,8]nonadeca-2,4(8),9,16-tetraen-18-ol
• Crinan-11-ol, 1,2-didehydro-3-methoxy-, (3alpha,5alpha,11R,13beta,19alpha)-
• Crinamin
• (+)-crinamine
• Q27106242
• CHEBI:3914
• 4abeta,5alpha,11balpha-Crinan-12-ol, 1,2-didehydro-3alpha-methoxy-, (12S)-
• (3R,4aS,5S,11bS,12R)-3-Methoxy-3,4,4a,6-tetrahydro-11b,5-ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol

• Inchi： 1S/C17H19NO4/c1-20-11-2-3-17-12-6-14-13(21-9-22-14)4-10(12)7-18(8-16(17)19)15(17)5-11/h2-4,6,11,15-16,19H,5,7-9H2,1H3/t11-,15-,16-,17-/m0/s1
• InChI Key： YGPRSGKVLATIHT-SPOWBLRKSA-N
• SMILES： O[C@H]1CN2CC3C=C4C(=CC=3[C@@]31C=C[C@@H](C[C@H]23)OC)OCO4

Computed Properties

• Exact Mass: 301.13100
• Monoisotopic Mass: 301.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.42
• Boiling Point: 467.5°C at 760 mmHg
• Flash Point: 236.5°C
• Refractive Index: 1.679
• PSA: 51.16000
• LogP: 1.12460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Crinine- and Haemanthamine-type amaryllidaceae alkaloids